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Compound of Interest

Compound Name: SP-96

Cat. No.: B8134260

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques available for
measuring the binding kinetics of SP-96 (also known as CD96), a critical immune checkpoint
receptor. Detailed protocols for key methodologies are provided to facilitate experimental
design and execution.

Introduction to SP-96 (CD96)

SP-96, or CD96, is a type | transmembrane glycoprotein belonging to the immunoglobulin
superfamily. It is expressed on T cells and NK cells and plays a role in regulating immune
responses. CD96, along with other receptors like TIGIT and CD226, binds to CD155 (also
known as the poliovirus receptor or PVR). The interplay between these receptors and their
common ligand modulates the activation and inhibition of immune cells, making the CD96-
CD155 interaction a key target for cancer immunotherapy and the study of autoimmune
diseases. Understanding the binding kinetics of this interaction is crucial for the development of
novel therapeutics that can modulate its activity.

Quantitative Data Summary

The binding affinities of human CD96, TIGIT, and CD226 for their shared ligand CD155 have
been characterized using various biophysical techniques. A summary of the reported
equilibrium dissociation constants (Kd) is presented in the table below. Lower Kd values
indicate a higher binding affinity.
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Human CD112

Signaling Pathways

The binding of CD155 to CD96, TIGIT, and CD226 initiates distinct downstream signaling
cascades that ultimately determine the immune cell's response. The following diagrams
illustrate the currently understood signaling pathways.
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1. Sensor Chip Preparation
(e.g., CM5 chip)

2. Ligand Immobilization

(e.g., Amine coupling of recombinant SP-96)

3. Analyte Injection
(Serial dilutions of CD155)

4. Association Phase
(Real-time monitoring of binding)

5. Dissociation Phase
(Flow of buffer over the chip)

6. Regeneration
(Removal of bound analyte)

7. Data Analysis
(Fitting to a binding model to determine kon, koff, Kd)
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1. Biosensor Hydration 1. Sample Preparation
(e.g., Amine Reactive (AR2G) biosensors) (SP-96 in sample cell, CD155 in syringe)

2. Ligand Immobilization 2. Instrument Setup

(SP-96 immobilization on biosensor tip) (Set temperature and injection parameters)

3. Baseline Establishment 3. Titration
(Dipping biosensor in running buffer) (Injecting CD155 into SP-96 solution)

4. Association 4. Heat Measurement
(Dipping biosensor in CD155 solution) (Detecting heat changes upon binding)

5. Dissociation 5. Data Integration
(Dipping biosensor back into running buffer) (Integrating heat pulses for each injection)

6. Data Analysis 6. Binding Isotherm Fitting
(Global fitting of association and dissociation curves) (Determine Kd, n, and AH)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring SP-96
(CD96) Binding Kinetics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8134260#techniques-for-measuring-sp-96-binding-
kinetics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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